
"Insecticidal agent 10" CAS number and IUPAC
name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Insecticidal agent 10

Cat. No.: B12373624 Get Quote

In-depth Technical Guide: Insecticidal Agent 10
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
Insecticidal agent 10, also identified as compound 8c, is a potent chitinase inhibitor.

Identifier Value

CAS Number 3026314-21-3

IUPAC Name

2-(4-((2-(4-

bromophenoxy)ethyl)amino)naphthalen-1-

yl)isoindoline-1,3-dione

Chemical Formula C26H21BrN2O3

Quantitative Data Summary
The following tables summarize the inhibitory and insecticidal efficacy of Insecticidal agent 10.

Table 1: In Vitro Inhibitory Activity against Ostrinia furnacalis Chitinases
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Target Enzyme IC50 (nM)

OfChi-h 1.51[1]

OfChtI 9.21[1]

Table 2: Insecticidal Activity against Ostrinia furnacalis

Parameter Value

LC50 22.14 mg/L

Mechanism of Action
Insecticidal agent 10 functions by inhibiting chitin-degrading enzymes, which are crucial for

the molting process in insects like the Asian corn borer (Ostrinia furnacalis). Molecular docking

simulations indicate that this compound binds to the active site of chitinase, mimicking the

interaction of the natural chitin oligosaccharide substrate. This competitive inhibition disrupts

the normal development of the insect, leading to mortality.[1]

Experimental Protocols
Chitinase Inhibition Assay (IC50 Determination)
The inhibitory activity of Insecticidal agent 10 against Ostrinia furnacalis chitinases (OfChi-h

and OfChtI) was determined using a fluorometric assay.

Materials:

Recombinant OfChi-h and OfChtI enzymes

4-Methylumbelliferyl β-D-N,N′,N′′-triacetylchitotrioside (4-MU-(GlcNAc)3) substrate

Assay buffer (e.g., 100 mM sodium acetate, pH 5.0)

Insecticidal agent 10 (dissolved in a suitable solvent like DMSO)

96-well microplates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c00161
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c00161
https://www.benchchem.com/product/b12373624?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c00161
https://www.benchchem.com/product/b12373624?utm_src=pdf-body
https://www.benchchem.com/product/b12373624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorometric microplate reader

Procedure:

A solution of the recombinant chitinase enzyme is prepared in the assay buffer.

Serial dilutions of Insecticidal agent 10 are prepared.

In a 96-well plate, the enzyme solution is mixed with the different concentrations of the

inhibitor or the solvent control.

The plate is pre-incubated at a controlled temperature (e.g., 37°C) for a specific duration.

The fluorogenic substrate, 4-MU-(GlcNAc)3, is added to each well to initiate the enzymatic

reaction.

The fluorescence intensity is measured at regular intervals using a microplate reader with

appropriate excitation and emission wavelengths (e.g., excitation at 360 nm and emission at

450 nm).

The rate of the enzymatic reaction is calculated from the increase in fluorescence over time.

The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme

activity, is determined by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration and fitting the data to a dose-response curve.

Insecticidal Activity Assay against Ostrinia furnacalis
(LC50 Determination)
The lethal concentration (LC50) of Insecticidal agent 10 against the Asian corn borer (Ostrinia

furnacalis) was determined through a diet incorporation bioassay.

Materials:

Ostrinia furnacalis larvae (e.g., third instar)

Artificial insect diet
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Insecticidal agent 10 (dissolved in a suitable solvent)

Rearing containers

Procedure:

A series of concentrations of Insecticidal agent 10 are prepared.

Each concentration of the insecticide is thoroughly mixed into the artificial diet. A control diet

containing only the solvent is also prepared.

The treated and control diets are dispensed into individual rearing containers.

A pre-determined number of Ostrinia furnacalis larvae are placed in each container.

The containers are maintained under controlled environmental conditions (e.g., temperature,

humidity, and photoperiod) for a specified period (e.g., 7 days).

Larval mortality is recorded at regular intervals.

The LC50 value, the concentration of the insecticide that causes 50% mortality of the test

population, is calculated using probit analysis or other suitable statistical methods.
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Caption: Workflow for the evaluation of Insecticidal agent 10.
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Caption: Mechanism of competitive inhibition of chitinase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12373624#insecticidal-agent-10-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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